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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283

Introduction

Pentaethylene glycol (PEG-5) is a member of the polyethylene glycol (PEG) family, a class of
polyether compounds known for their hydrophilicity, biocompatibility, and versatile chemical
properties.[1][2] Its unique characteristics make it a valuable component in a wide array of
applications, from industrial processes to advanced pharmaceutical formulations.[1][3] This in-
depth technical guide provides a comprehensive overview of the chemical and physical
properties of pentaethylene glycol, detailed experimental protocols for their determination,
and insights into its applications in drug development.

Chemical and Physical Properties

Pentaethylene glycol is a clear, colorless to light yellow, and slightly viscous liquid at room
temperature.[1] It is miscible with water and soluble in many organic solvents, a property
attributable to its hydrophilic polyether chain and terminal hydroxyl groups.

General and Structural Properties
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Property Value Reference
2-[2-[2-[2-(2-
IUPAC Name hydroxyethoxy)ethoxy]ethoxy]e

thoxy]ethanol

3,6,9,12-Tetraoxatetradecane-

Synonyms )
1,14-diol, Pentaglycol

CAS Number 4792-15-8

Molecular Formula C10H2206

Molecular Weight 238.28 g/mol

SMILES String Occoccoccoccocco
JLFNLZLINWHATN-

INChl Key

UHFFFAOYSA-N

Physical Properties

A summary of the key physical properties of pentaethylene glycol is presented below. These
properties are crucial for its application in various scientific and industrial fields.
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Property Value Conditions Reference

Clear colorless to

Appearance yellow liquid Ambient
Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg
338-340°C Atmospheric Pressure

Density 1.126 g/mL at 25 °C
1.12 g/mL

Refractive Index (n_D) 1.462 at 20 °C
1.460 at 20 °C

Flash Point > 110 °C (> 230 °F)

Vapor Pressure 1.68E-06 mmHg at 25°C
Water Solubility Miscible

Solubility in Organic Chloroform (Slightly),
Solvents Ethyl Acetate (Slightly)

Experimental Protocols

Accurate determination of the physicochemical properties of pentaethylene glycol is essential
for its application in research and development. The following sections detail the general
methodologies for measuring key properties.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For a substance like pentaethylene glycol, which has a high boiling
point at atmospheric pressure, vacuum distillation is often employed to determine the boiling
point at a reduced pressure.

Methodology:
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e Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The system is
connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: A sample of pentaethylene glycol is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.

e Procedure: The system is evacuated to the desired pressure (e.g., 2 mmHg). The flask is
then heated gently. The temperature is recorded when the liquid begins to boil and a steady
stream of distillate is collected in the receiving flask. This temperature is the boiling point at
the recorded pressure.

Determination of Density

Density is the mass of a substance per unit volume. It is a fundamental physical property that
can be determined using various methods.

Methodology (using a pycnometer):

o Apparatus: A pycnometer (a flask with a specific, accurately known volume), an analytical
balance.

e Procedure:
o The empty pycnometer is cleaned, dried, and weighed.

o The pycnometer is filled with distilled water of a known temperature and weighed to
determine the volume of the pycnometer.

o The pycnometer is then emptied, dried, and filled with pentaethylene glycol at the same
temperature.

o The pycnometer filled with the sample is weighed.

» Calculation: The density is calculated by dividing the mass of the pentaethylene glycol by
the volume of the pycnometer.
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Determination of Refractive Index

The refractive index of a material is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property of a substance and can be used to
identify and assess its purity.

Methodology (using an Abbe Refractometer):
o Apparatus: An Abbe refractometer, a constant temperature water bath.

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

e Procedure:

o

A few drops of pentaethylene glycol are placed on the prism of the refractometer.

[¢]

The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20 °C) by circulating water from the water bath.

[¢]

The light source is switched on, and the eyepiece is adjusted until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

[¢]

The refractive index is read directly from the instrument's scale.

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a
viscometer.

Methodology (using a Capillary Viscometer):

e Apparatus: A capillary viscometer (e.g., an Ostwald viscometer), a constant temperature
bath, a stopwatch.

e Procedure:

o A known volume of pentaethylene glycol is introduced into the viscometer.
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o The viscomenter is placed in a constant temperature bath until the sample reaches
thermal equilibrium.

o The liquid is drawn up into the upper bulb of the viscometer by suction.

o The time taken for the liquid to flow between two marked points on the capillary is
measured using a stopwatch.

o Calculation: The kinematic viscosity is calculated using the viscometer constant and the
measured flow time. The dynamic viscosity can then be calculated by multiplying the
kinematic viscosity by the density of the liquid at that temperature.

Applications in Drug Development

Pentaethylene glycol's favorable properties, including its hydrophilicity, biocompatibility, and
low toxicity, make it a valuable excipient and building block in drug development.

Solubility Enhancement

One of the primary applications of PEGs in pharmaceuticals is to enhance the aqueous
solubility of poorly soluble active pharmaceutical ingredients (APIs). By incorporating
pentaethylene glycol into a formulation, the overall hydrophilicity of the drug product can be
increased, leading to improved dissolution and bioavailability.

Linker Technology

Pentaethylene glycol is frequently used as a flexible and hydrophilic linker in the design of
complex drug molecules, such as antibody-drug conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS). The PEG linker can modulate the physicochemical properties of the
conjugate, influencing its solubility, stability, and pharmacokinetic profile.

The following diagram illustrates the logical workflow of utilizing pentaethylene glycol as a
linker in the development of an Antibody-Drug Conjugate (ADC).
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Caption: Logical workflow for developing an Antibody-Drug Conjugate (ADC) using a
pentaethylene glycol linker.

Nanoparticle Drug Delivery

Pentaethylene glycol and other PEGs are extensively used to modify the surface of
nanoparticles for drug delivery applications. This process, known as PEGylation, creates a
hydrophilic and sterically hindered shell around the nanoparticle.

Benefits of PEGylation in Nanoparticle Drug Delivery:

e Prolonged Circulation Time: The PEG layer reduces opsonization (the process by which
nanoparticles are marked for clearance by the immune system), leading to a longer
circulation half-life of the drug carrier.

e Reduced Immunogenicity: PEGylation can mask the nanoparticle from the immune system,
reducing the likelihood of an immune response.

e Improved Stability: The hydrophilic shell enhances the colloidal stability of the nanoparticles,
preventing aggregation.
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o Enhanced Permeability and Retention (EPR) Effect: For cancer therapy, the prolonged
circulation of PEGylated nanoparticles allows them to accumulate preferentially in tumor
tissues through the EPR effect.

The following diagram illustrates the workflow for the preparation and application of PEGylated
nanoparticles for targeted drug delivery.
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Caption: Experimental workflow for the preparation and evaluation of PEGylated nanoparticles
for drug delivery.

Safety and Handling

Pentaethylene glycol is considered to have low toxicity. However, as with any chemical,
appropriate safety precautions should be taken. It may cause skin and eye irritation. It is
recommended to handle pentaethylene glycol in a well-ventilated area and to wear
appropriate personal protective equipment (PPE), including gloves and safety glasses. For
detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Pentaethylene glycol possesses a unique combination of chemical and physical properties
that make it a highly versatile and valuable compound for researchers, scientists, and drug
development professionals. Its hydrophilicity, biocompatibility, and utility as a linker and surface
modifier have solidified its role in modern pharmaceutical sciences. A thorough understanding
of its properties and the experimental methods for their characterization is crucial for its
effective application in developing innovative and effective therapeutic solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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